Cas no 120156-45-8 (Magnesium citrate hydrate)

• Product Name: Magnesium citrate hydrate
• CAS No: 120156-45-8
• MF: C₁₀H₆F₁₂MgO₆
• MW: 474.436886310577
• MDL: MFCD05861444
• CID: 91500
• PubChem ID: 15377514
• Update Time: 2025-09-23

Magnesium citrate hydrate Chemical and Physical Properties

Names and Identifiers

• Magnesium citrate hydrate
• 3-(6-METHYL-2-PYRIDINYL)-N-PHENYL-4-(4-QUINOLINYL)-1H-PYRAZOLE-1-CARBOTHIOAMIDE
• Magnesium hexafluoro-2,4-pentanedionate dihydrate
• Magnesium citrate hydrate,Mg ca (dry wt.)
• Magnesium citrate hydrate, Mg ca 16% (dry wt.)
• Magnesium, bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (T-4)- (9CI)
• 120156-45-8
• Magnesium hexafluoroacetylacetonate dihydrate
• magnesium;1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate;dihydrate
• magnesium (Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate dihydrate
• 19648-85-2

• MDL： MFCD05861444
• Inchi： 1S/2C5H2F6O2.Mg.2H2O/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;;;/h2*1,12H;;2*1H2/q;;+2;;/p-2
• InChI Key： CDOUVTSJWSMSKS-UHFFFAOYSA-L
• SMILES： [Mg+2].FC(C(=CC(C(F)(F)F)=O)[O-])(F)F.FC(C(=CC(C(F)(F)F)=O)[O-])(F)F.O.O

Computed Properties

• Exact Mass: 467.97300
• Monoisotopic Mass: 473.9823175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Color/Form: Odourless white powder
• Density: g/cm3
• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 155.2°C
• PSA: 207.49000
• LogP: -3.02390
• Solubility: Slightly soluble in water

Magnesium citrate hydrate Security Information

• RTECS：TZ8552900

Additional information on Magnesium citrate hydrate

Recent Advances in Research on Magnesium Citrate Hydrate (CAS: 120156-45-8)

Magnesium citrate hydrate (CAS: 120156-45-8) has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its versatile applications, ranging from dietary supplements to pharmaceutical formulations. Recent studies have focused on its bioavailability, therapeutic efficacy, and novel applications in drug delivery systems. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

A 2023 study published in the Journal of Pharmaceutical Sciences investigated the bioavailability of magnesium citrate hydrate compared to other magnesium salts. The research demonstrated that magnesium citrate hydrate exhibits superior absorption rates in the gastrointestinal tract, making it a preferred choice for magnesium supplementation. The study utilized a randomized, double-blind, crossover design with human participants, measuring serum magnesium levels post-administration. The results indicated a 30% higher bioavailability for magnesium citrate hydrate compared to magnesium oxide, underscoring its clinical relevance.

In the realm of drug delivery, a groundbreaking 2024 paper in Advanced Materials explored the use of magnesium citrate hydrate as a pH-responsive carrier for targeted drug release. The researchers developed a nanoformulation where magnesium citrate hydrate acted as both a stabilizing agent and a trigger for drug release in acidic environments, such as tumor microenvironments. This dual functionality was attributed to the compound's unique chemical properties, including its ability to chelate metal ions and its pH-dependent solubility. The study reported a 40% increase in drug delivery efficiency to cancer cells compared to conventional carriers.

Another significant advancement was reported in a 2023 Nature Communications article, which elucidated the molecular mechanisms underlying magnesium citrate hydrate's anti-inflammatory effects. Through a combination of in vitro and in vivo experiments, the research team identified that magnesium citrate hydrate modulates the NLRP3 inflammasome pathway, reducing the production of pro-inflammatory cytokines. These findings open new avenues for the development of magnesium-based anti-inflammatory therapies, particularly for chronic inflammatory conditions.

From a pharmaceutical formulation perspective, recent work published in the International Journal of Pharmaceutics (2024) addressed the challenges of magnesium citrate hydrate's hygroscopic nature. The study proposed a novel co-crystallization technique with amino acids, which significantly improved the compound's stability under various humidity conditions while maintaining its dissolution properties. This technological advancement has important implications for the shelf-life and storage requirements of magnesium citrate hydrate-containing products.

Looking forward, the research landscape for magnesium citrate hydrate appears promising. Current clinical trials (as of Q2 2024) are investigating its potential in neurological applications, particularly in migraine prophylaxis and cognitive function enhancement. Preliminary results suggest that the compound's ability to cross the blood-brain barrier and modulate neuronal excitability may provide therapeutic benefits for these conditions. However, further research is needed to fully elucidate these mechanisms and establish optimal dosing regimens.

In conclusion, magnesium citrate hydrate (CAS: 120156-45-8) continues to demonstrate its value across multiple domains of chemical, biological, and pharmaceutical research. The recent studies highlighted in this brief underscore its superior bioavailability, innovative drug delivery applications, anti-inflammatory properties, and improved formulation strategies. As research progresses, magnesium citrate hydrate is poised to play an increasingly important role in both nutritional supplementation and therapeutic interventions.